
2-Hexanone: A Comprehensive Technical Review

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Hexanone

CAS No.: 30637-87-7

Cat. No.: B7766540

Get Quote

CAS Number: 591-78-6

Synonyms
2-Hexanone is also known by a variety of other names, including:

Methyl n-butyl ketone (MBK)[1][2]

Butyl methyl ketone[3]

Hexan-2-one[1]

Methyl butyl ketone[1]

2-Oxohexane[1]

Propylacetone[1][2]

MNBK[1]

Ketone, butyl methyl[1]
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Introduction
2-Hexanone, a clear, colorless liquid with a sharp, acetone-like odor, has historically been

used as an industrial solvent.[1][2] It is effective in dissolving a range of substances including

cellulose nitrate, vinyl polymers and copolymers, and various natural and synthetic resins.[4]

However, due to its significant neurotoxic effects, its production and use in the United States

have been largely discontinued.[1][2][4] This compound is also formed as a waste product in

industrial processes such as wood pulping and coal gasification.[2] This guide provides an in-

depth overview of the chemical and physical properties of 2-hexanone, its metabolic pathway,

and experimental protocols for studying its neurotoxicity.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2-hexanone.

Property Value

Molecular Formula C6H12O[3]

Molecular Weight 100.16 g/mol [3]

Melting Point -57 °C[2]

Boiling Point 127 °C[2]

Density 0.812 g/mL at 25 °C[2]

Vapor Pressure 10 mmHg at 39 °C[2]

Flash Point 23 °C (closed cup)[5]

Solubility in Water Soluble

Refractive Index n20/D 1.401

Autoignition Temperature 423 °C

Flammability Limits 1.2–8% in air[2]

Metabolic Pathway and Mechanism of Neurotoxicity
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The neurotoxicity of 2-hexanone is not caused by the compound itself, but rather by its

metabolite, 2,5-hexanedione.[5] The metabolic conversion of 2-hexanone primarily occurs in

the liver and involves oxidation and reduction reactions. The key steps in this pathway are the

hydroxylation of 2-hexanone to 5-hydroxy-2-hexanone, which is then oxidized to the ultimate

neurotoxic agent, 2,5-hexanedione.[3] This γ-diketone is responsible for the characteristic

"dying-back" neuropathy, or central-peripheral distal axonopathy, observed with 2-hexanone
exposure.[6] The proposed mechanism involves the covalent binding of 2,5-hexanedione to the

ε-amino group of lysine residues in axonal proteins, leading to the formation of pyrrole adducts

and subsequent protein cross-linking.[3] This disrupts axonal transport and leads to

neurofilament-filled axonal swellings.[5]

Caption: Metabolic activation of 2-hexanone to its neurotoxic metabolite, 2,5-hexanedione.

Experimental Protocols for Neurotoxicity
Assessment
The neurotoxic effects of 2-hexanone have been extensively studied in animal models,

particularly in rats. These studies are crucial for understanding the progression of the

neuropathy and for establishing safe exposure limits.

Chronic Oral Administration in Rats
A representative experimental design to assess the neurotoxicity of 2-hexanone via chronic

oral administration is as follows:

Test Animals: Male Sprague-Dawley rats.

Administration: 2-Hexanone (96.1% purity) is administered in the drinking water at

concentrations of 0%, 0.25%, 0.5%, and 1.0% for a duration of 13 months.[7] This

corresponds to calculated daily doses of approximately 0, 143, 266, and 560 mg/kg/day.[7]

Observations:

Clinical Signs: Animals are observed daily for any overt signs of toxicity.

Body Weight: Body weight is measured weekly to monitor general health and

development.
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Neurological Examination: A weekly neurological examination is performed to assess for

signs of neuropathy, such as hindlimb weakness or ataxia.[7]

Endpoint Analysis:

Electrophysiology: Nerve conduction velocity studies can be performed to detect functional

deficits in peripheral nerves.

Histopathology: At the end of the study, nerve tissue is collected and examined for

pathological changes, such as axonal swelling and demyelination.

Subcutaneous Administration for Neurotoxicity
Screening
For a more direct assessment of neurotoxicity, subcutaneous administration can be employed:

Test Animals: Male rats (e.g., Wistar strain).

Administration: 2-Hexanone is administered subcutaneously at a daily dose of 400 mg/kg,

five days a week, for a period of up to 21 weeks.

Observations:

Clinical Signs: Animals are monitored for signs such as gait disturbances, hypersalivation,

and crossing of the hind limbs.

Body Weight: Regular monitoring of body weight is conducted.

Endpoint Analysis:

Electrophysiology: Motor and sensory nerve conduction velocities, as well as motor

latencies of tail nerves, are measured at regular intervals (e.g., every few weeks) to track

the onset and progression of neuropathy.

The following diagram illustrates a general workflow for an in vivo neurotoxicity study of 2-
hexanone.
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Experimental Workflow for 2-Hexanone Neurotoxicity Study

Animal Preparation

Exposure Phase

In-life Monitoring

Terminal Endpoint Analysis

Acclimatization of Rats

Baseline Measurements
(Weight, Neurological Exam)

Chronic Dosing
(Oral or Subcutaneous)

Daily Clinical Observations Weekly Weight & Neurological Exam Periodic Electrophysiology

Euthanasia

Histopathology of Nerve Tissue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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